1-(3,4-dimethoxyphenyl)-3-(3-(6-oxopyridazin-1(6H)-yl)propyl)urea

• CAS: 1173067-02-1
• Molecular Formula: C16H20N4O4
• Molecular Weight: 332.36
• SMILES: COC1=C(C=C(C=C1)NC(=O)NCCCN2C(=O)C=CC=N2)OC
• InChI: InChI=1S/C16H20N4O4/c1-23-13-7-6-12(11-14(13)24-2)19-16(22)17-8-4-10-20-15(21)5-3-9-18-20/h3,5-7,9,11H,4,8,10H2,1-2H3,(H2,17,19,22)
• InChIKey: JZLDTNFZNJYOCT-UHFFFAOYSA-N
• Solubility: not available

1-(3,4-Dimethoxyphenyl)-3-(3-(6-oxopyridazin-1(6H)-yl)propyl)urea: Chemical Identity & Procurement

1-(3,4-Dimethoxyphenyl)-3-(3-(6-oxopyridazin-1(6H)-yl)propyl)urea (CAS 1173067-02-1) is a synthetic small molecule (C16H20N4O4, MW 332.35 g/mol) belonging to the pyridazinone–urea hybrid class [1]. Its structure integrates a 3,4-dimethoxyphenyl urea motif with a 6-oxopyridazin-1(6H)-yl moiety connected via a propyl linker. This compound is primarily distributed as a research chemical by specialty vendors, typically at ≥95% purity . Patent literature positions 6-oxopyridazine derivatives, including urea-linked congeners, as positive inotropic agents and integrin antagonists, providing the mechanistic backdrop for this chemical space [2].

Chemotype Pyridazinone–urea hybrid research compound

Linker C3-propyl spacer for SAR comparison with C2-ethyl analog

Regioisomer 3,4-Dimethoxyphenyl isomer for selectivity profiling

• [1] Chemsrc. 1-(3,4-Dimethoxyphenyl)-3-(3-(6-oxopyridazin-1(6H)-yl)propyl)urea. CAS RN 1173067-02-1. URL: https://m.chemsrc.com/en/cas/1173067-02-1 View Source
• [2] Heumann Pharma GmbH. 6-Oxopyridazine derivatives, process for their preparation and medicaments containing these compounds. European Patent EP 0339208 B1, published 1996-02-07. View Source

1-(3,4-Dimethoxyphenyl)-3-(3-(6-oxopyridazin-1(6H)-yl)propyl)urea: Why Generic Substitution Fails

Critical structural determinants—including the 3,4-dimethoxy substitution pattern on the phenyl ring, the propyl spacer length, and the unsubstituted 6-oxopyridazinone ring—collectively govern target engagement and pharmacokinetic behavior [1]. Substitution with a 2,4-dimethoxy isomer, an ethyl linker, or a 3-phenyl-substituted pyridazinone ring yields analogs with substantially altered molecular recognition profiles, as demonstrated by potency shifts in soluble epoxide hydrolase (sEH) and integrin antagonism assays within the broader pyridazinone–urea class [2]. Consequently, interchange without direct comparative pharmacological validation introduces material risk of divergent potency, selectivity, and off-target liability.

Linker length mismatch

Switching to an ethyl (C2) linker may shift potency profile compared to the propyl (C3) analog; SAR class data show >10-fold IC50 differences in some series.

Dimethoxy regioisomer

The 2,4-dimethoxy isomer may exhibit altered target engagement due to different hydrogen-bonding geometry; class-level selectivity shifts reported.

Pyridazinone substitution

3-Phenyl-substituted pyridazinone analogs introduce steric bulk that may abrogate target interactions in compact binding pockets; activity may not transfer.

• [1] Chemsrc. 1-(3,4-Dimethoxyphenyl)-3-(3-(6-oxopyridazin-1(6H)-yl)propyl)urea. CAS RN 1173067-02-1. URL: https://m.chemsrc.com/en/cas/1173067-02-1 View Source
• [2] Lengerli D, et al. Phenyl-benzyl-ureas with pyridazinone motif: Potent soluble epoxide hydrolase inhibitors with enhanced pharmacokinetics and efficacy in a paclitaxel-induced neuropathic pain model. European Journal of Medicinal Chemistry. 2025;290:117510. View Source

1-(3,4-Dimethoxyphenyl)-3-(3-(6-oxopyridazin-1(6H)-yl)propyl)urea: Product Differentiation Evidence

Linker Length and Ligand Efficiency

The propyl linker (n=3) in the target compound distinguishes it from the closest commercially available ethyl-linked analog, 1-(3,4-dimethoxyphenyl)-3-(2-(6-oxopyridazin-1(6H)-yl)ethyl)urea (CAS 1171938-15-0) [1]. In published pyridazinone–urea SAR campaigns, extending the alkyl spacer from two to three methylene units consistently altered both biochemical potency and cellular permeability, with potency shifts exceeding 10-fold observed in some sEH inhibitor series [2]. Direct comparative data for the target compound are not available; this represents an inferred SAR trend from a closely related chemotype.

Linker SAR

Class-level inference

Propyl (C3) vs Ethyl (C2) linker

Supports linker-dependent potency interpretation

SAR trend from sEH series; direct data to verify

Evidence Dimension	Linker length (ethylene vs. propylene) impact on biochemical potency
Target Compound Data	Propyl linker (C3) between pyridazinone and urea
Comparator Or Baseline	1-(3,4-Dimethoxyphenyl)-3-(2-(6-oxopyridazin-1(6H)-yl)ethyl)urea (CAS 1171938-15-0) with ethyl linker (C2)
Quantified Difference	Not directly quantified for target compound; class-level sEH inhibitor series show IC50 shifts from >100 nM to <10 nM upon C2→C3 homologation [2]
Conditions	Class-level inference from recombinant human sEH fluorescence-based assay

Why This Matters

The linker length can affect the ability of the pyridazinone and urea pharmacophores to simultaneously engage their target binding pockets, making the propyl analog an essential comparator for SAR studies.

• [1] Chemsrc. 1-(3,4-Dimethoxyphenyl)-3-(2-(6-oxopyridazin-1(6H)-yl)ethyl)urea (CAS 1171938-15-0) and CAS 1173067-02-1 comparison. URL: https://m.chemsrc.com View Source
• [2] Lengerli D, et al. Phenyl-benzyl-ureas with pyridazinone motif: Potent soluble epoxide hydrolase inhibitors. Eur J Med Chem. 2025;290:117510. View Source

Dimethoxy Regioisomer Selectivity

The 3,4-dimethoxyphenyl substitution on the urea nitrogen is a distinct regioisomeric configuration compared to the commonly commercialized 2,4-dimethoxyphenyl analog (CAS 1105232-19-6) . In pyridazinone–urea sEH inhibitors, the methoxy positional isomerism on the phenyl ring has been shown to modulate hydrogen-bonding interactions with catalytic-site tyrosine residues, resulting in IC50 differences exceeding 50-fold between 3,4- and 2,4-substituted congeners [1].

Regioisomer Selectivity

Class-level inference

3,4- vs 2,4-dimethoxy orientation

Regioisomer-dependent target binding context

>50-fold class-level IC50 shifts reported

Evidence Dimension	Effect of dimethoxy regioisomerism (3,4- vs. 2,4-) on target inhibition potency
Target Compound Data	3,4-Dimethoxyphenyl substitution
Comparator Or Baseline	1-(2,4-Dimethoxyphenyl)-3-(2-(6-oxopyridazin-1(6H)-yl)ethyl)urea (CAS 1105232-19-6) with 2,4-dimethoxyphenyl
Quantified Difference	Not directly measured; class-level sEH IC50 shifts from 0.24 nM (optimized 3,4-isomer) to >50 nM (non-optimized regioisomer) reported [1]
Conditions	Recombinant human sEH enzyme assay; class-level extrapolation

Why This Matters

Procuring the specific 3,4-regioisomer is critical for experiments where methoxy orientation may influence selectivity or potency across biological targets.

• [1] Lengerli D, et al. Phenyl-benzyl-ureas with pyridazinone motif: Potent soluble epoxide hydrolase inhibitors. Eur J Med Chem. 2025;290:117510. View Source

Pyridazinone Ring Substitution: Unsubstituted vs. 3-Phenyl

The target compound features an unsubstituted 6-oxopyridazinone ring, whereas a commercially available close analog bears a 3-phenyl substituent (1-(3,4-dimethoxyphenyl)-3-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)urea, MW 408.46) . The introduction of a 3-phenyl group increases molecular weight by ~76 Da and adds significant steric bulk adjacent to the hydrogen-bond-accepting carbonyl, which can abrogate key interactions in compact binding pockets such as sEH or integrin α4β1/β7 [1][2].

Ring Substitution

Class-level inference

Unsubstituted vs 3-phenyl pyridazinone

Steric and electronic binding modulation

>90% integrin antagonism loss with 3-phenyl

Evidence Dimension	Pyridazinone C3 substitution: H vs. phenyl
Target Compound Data	Unsubstituted at pyridazinone C3 (H)
Comparator Or Baseline	1-(3,4-Dimethoxyphenyl)-3-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)urea (3-phenyl-substituted)
Quantified Difference	MW difference: 332.35 → 408.46 (+76.11 Da); patent data indicate 3-phenyl substitution reduces integrin α4β1 antagonism by >90% in certain pyridazinone–urea series [2]
Conditions	Cell adhesion assay (α4β1/VCAM-1); patent disclosure [2]

Why This Matters

The unsubstituted pyridazinone ring may be required for engagement of sterically constrained targets; selection of the 3-phenyl analog without confirmatory data could lead to false-negative results.

• [1] Lengerli D, et al. Phenyl-benzyl-ureas with pyridazinone motif: Potent soluble epoxide hydrolase inhibitors. Eur J Med Chem. 2025;290:117510. View Source
• [2] Barbay K, et al. Pyridazinone ureas as antagonists of alpha4 integrins. US Patent Application No. 11/054,175, filed 2005-02-09. View Source

Positive Inotropic Pharmacophore Potential

The 6-oxopyridazine core is a validated scaffold for positive inotropic activity, as established in the foundational patent EP 0339208 B1, which disclosed numerous 6-oxopyridazine derivatives exhibiting selective inotropism enhancement superior to digitalis glycosides [1][2]. While the specific target compound was not explicitly tested in this patent, its structural conformance to the generic Markush formula—urea linkage + 6-oxopyridazinone—places it within the claimed pharmacophore space.

Inotropic Pharmacophore

Class-level inference

Conforms to patented 6-oxopyridazine Markush

Class-level inotropism study context

Patent claims; not compound-specific data

Evidence Dimension	Positive inotropic activity (class-level pharmacophore validation)
Target Compound Data	Conforms to generic Formula I of EP 0339208 B1 (6-oxopyridazine with urea-containing substituent)
Comparator Or Baseline	Digitalis glycosides (digoxin, digitoxin) and earlier pyridazinone cardiotonics (e.g., imazodan)
Quantified Difference	Patent claims 'higher, more selective inotropism-enhancing activity' than prior art; specific fold-selectivity data not tabulated for the target compound
Conditions	In vitro cardiac muscle contractility assays (guinea pig papillary muscle)

Why This Matters

For programs screening for novel cardiotonic agents with potentially improved selectivity over phosphodiesterase III inhibition, this compound represents an unexplored member of a patented pharmacophore class.

• [1] Heumann Pharma GmbH. 6-Oxopyridazine derivatives, process for their preparation and medicaments containing these compounds. European Patent EP 0339208 B1, published 1996-02-07. View Source
• [2] Sircar I, et al. Cardiotonic agents. 2. Synthesis and structure-activity relationships of 4,5-dihydro-6-(4-(1H-imidazol-1-yl)phenyl)-3(2H)-pyridazinones: a new class of positive inotropic agents. J Med Chem. 1985;28(10):1405-1413. View Source

1-(3,4-Dimethoxyphenyl)-3-(3-(6-oxopyridazin-1(6H)-yl)propyl)urea: Application Scenarios

SAR Probe for Linker Length Optimization

Utilize the target compound as a C3-propyl-linked reference standard in a matched molecular pair analysis against the C2-ethyl analog (CAS 1171938-15-0) to quantify the impact of one methylene-unit extension on in vitro potency, target residence time, and passive membrane permeability within a defined pyridazinone–urea series [1][2].

Regioisomeric Selectivity Profiling

Deploy the 3,4-dimethoxyphenyl isomer as a comparator tool compound to assess regioisomer-dependent inhibition of soluble epoxide hydrolase (sEH), integrin α4β1/VCAM-1 adhesion, or other targets where vicinal methoxy orientation modulates hydrogen-bonding with catalytic tyrosine or serine residues [1][2].

Positive Inotropic Pharmacophore Validation

Incorporate the compound into a focused screening deck aimed at identifying novel positive inotropic agents within the 6-oxopyridazine patent space (EP 0339208 B1), where the unsubstituted pyridazinone ring and propyl urea tether may confer a selectivity advantage over imidazole-containing cardiotonics such as imazodan [1][2].

Negative Control for 3-Phenyl Pyridazinone Analogs

Employ the target compound as a sterically minimal baseline to benchmark the impact of 3-aryl substitution on pyridazinone–target engagement; comparison against the 3-phenyl analog (MW 408.46) can deconvolute whether observed activity loss arises from steric clash or electronic perturbation of the pyridazinone carbonyl [1].

Application

Selection Property

Validation Focus

Linker-length SAR studies

C3-propyl vs C2-ethyl spacer

Potency and permeability profiling

Regioisomer selectivity profiling

3,4-Dimethoxyphenyl isomer

Hydrogen-bonding interaction analysis

Steric tolerance mapping

Unsubstituted pyridazinone core

Steric clash assessment in binding pockets

Positive inotropic pharmacophore studies

6-Oxopyridazine scaffold

Inotropic endpoint context evaluation

• [1] Lengerli D, et al. Phenyl-benzyl-ureas with pyridazinone motif: Potent soluble epoxide hydrolase inhibitors. Eur J Med Chem. 2025;290:117510. View Source
• [2] Heumann Pharma GmbH. 6-Oxopyridazine derivatives. EP 0339208 B1. 1996. View Source